Cas no 20101-89-7 (N~3-isopropyl-β-alaninamide)

N~3-isopropyl-β-alaninamide is a modified β-alanine derivative featuring an isopropyl substitution at the N~3 position. This structural modification enhances its stability and potential bioavailability compared to unsubstituted β-alaninamide derivatives. The compound is of interest in medicinal chemistry and peptide research due to its ability to influence conformational properties and metabolic resistance. Its isopropyl group may improve lipophilicity, facilitating membrane permeability in biological systems. The amide functionality retains compatibility with peptide synthesis, making it a versatile building block for structural optimization. Further studies are required to fully characterize its physicochemical and pharmacological profile.

N~3-isopropyl-β-alaninamide structure

Product Name:N~3-isopropyl-β-alaninamide

CAS No:20101-89-7

MF:C₆H₁₄N₂O

MW:130.188161373138

MDL:MFCD10686616

CID:1005144

PubChem ID:18768059

Update Time:2025-05-27

N~3-isopropyl-β-alaninamide Chemical and Physical Properties

Names and Identifiers

- 3-(Isopropylamino)propanamide
- 3-(propan-2-ylamino)propanamide
- N~3~-isopropyl-beta-alaninamide(SALTDATA: FREE)
- N3-isopropyl-b-alaninamide
- N~3~-ISOPROPYL-BETA-ALANINAMIDE
- SCHEMBL3321078
- N~3~-Propan-2-yl-beta-alaninamide
- MFCD10686616
- DTXSID70596122
- AKOS005110929
- N3-Isopropyl-beta-alaninamide
- BS-35827
- 20101-89-7
- Propanamide, 3-[(1-methylethyl)amino]-
- N~3-isopropyl-β-alaninamide
- MDL： MFCD10686616
- Inchi： 1S/C6H14N2O/c1-5(2)8-4-3-6(7)9/h5,8H,3-4H2,1-2H3,(H2,7,9)
- InChI Key： ONMUOFLRUZMXGF-UHFFFAOYSA-N
- SMILES： O=C(CCNC(C)C)N

Computed Properties

Exact Mass: 130.11100
Monoisotopic Mass: 130.110613074g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 4
Complexity: 91.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.6
Topological Polar Surface Area: 55.1Å²

Experimental Properties

Density: 0.9±0.1 g/cm3
Melting Point: Not available
Boiling Point: 272.1±23.0 °C at 760 mmHg
Flash Point: 118.4±22.6 °C
Refractive Index: 1.45
PSA: 55.12000
LogP: 0.95100
Vapor Pressure: 0.0±0.6 mmHg at 25°C

N~3-isopropyl-β-alaninamide Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

N~3-isopropyl-β-alaninamide Customs Data

HS CODE：2924199090
Customs Data：

China Customs Code:
2924199090

Overview:

2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

N~3-isopropyl-β-alaninamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	N489175-50mg	N~3-isopropyl-β-alaninamide	20101-89-7		50mg	$ 50.00	2022-06-03
TRC	N489175-100mg	N~3-isopropyl-β-alaninamide	20101-89-7		100mg	$ 65.00	2022-06-03
TRC	N489175-500mg	N~3-isopropyl-β-alaninamide	20101-89-7		500mg	$ 80.00	2022-06-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.	026880-1g	3-(Isopropylamino)propanamide	20101-89-7		1g	2925CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	026880-500mg	3-(Isopropylamino)propanamide	20101-89-7		500mg	3233CNY	2021-05-07
Chemenu	CM274330-5g	3-(Isopropylamino)propanamide	20101-89-7	95%	5g	$592	2023-02-02
abcr	AB266735-1 g	N3-Isopropyl-beta-alaninamide; 95%	20101-89-7		1g	€137.20	2023-06-22
abcr	AB266735-5 g	N3-Isopropyl-beta-alaninamide; 95%	20101-89-7		5g	€381.90	2023-06-22
eNovation Chemicals LLC	Y1256622-5g	Propanamide, 3-[(1-methylethyl)amino]-	20101-89-7	95%	5g	$315	2024-06-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	026880-500mg	3-(Isopropylamino)propanamide	20101-89-7		500mg	3233.0CNY	2021-07-13

N~3-isopropyl-β-alaninamide Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:20101-89-7)N~3-isopropyl-β-alaninamide

Order Number:A1146613

Stock Status:in Stock

Quantity:1g/5g

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 23:04

Price ($):190.0/570.0

Email:sales@amadischem.com

Product Official Link

N~3-isopropyl-β-alaninamide Related Literature

1. Enabling non-flammable Li-metal batteries via electrolyte functionalization and interface engineering†

Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
2. Evolution of cellulose into flexible conductive green electronics: a smart strategy to fabricate sustainable electrodes for supercapacitors

Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
3. Fate of single walled carbon nanotubes in wetland ecosystems†

Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
4. Evolved polymerases facilitate selection of fully 2′-OMe-modified aptamers†

Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
5. Exceptional activity of sub-nm Pt clusters on CdS for photocatalytic hydrogen production: a combined experimental and first-principles study†

Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

20101-89-7 (N~3-isopropyl-β-alaninamide) Related Products

Recommended suppliers